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Compound of Interest

Compound Name: Carbobenzoxyglycylglycine

Cat. No.: B103884

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of
Carbobenzoxyglycylglycine (also known as Z-Gly-Gly-OH). Intended for professionals in
research and drug development, this document details quantitative physical data, outlines
relevant experimental methodologies, and illustrates the synthetic logic of this compound.

Core Physical and Chemical Properties

Carbobenzoxyglycylglycine is a dipeptide derivative where the N-terminus of the
glycylglycine dipeptide is protected by a carbobenzoxy group. This protecting group is
instrumental in peptide synthesis, preventing unwanted side reactions.[1][2] The physical
characteristics of this compound are crucial for its handling, storage, and application in
synthetic protocols.

Data Presentation

The quantitative physical properties of Carbobenzoxyglycylglycine are summarized in the
table below for ease of reference and comparison.
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Property Value Source(s)
Molecular Formula C12H14N20s5 [3]
Molecular Weight 266.25 g/mol [3]

White to off-white or almost
Appearance ] )
white solid, powder, or crystal.

178-180 °C (with

Melting Point N
decomposition)

Soluble in polar organic

solvents such as DMSO
Solubility (slightly) and Methanol (very

slightly, with heating). Insoluble

in water.

pKa (Predicted) 3.41+0.10

Experimental Protocols

Detailed experimental procedures for determining the key physical properties of
Carbobenzoxyglycylglycine are outlined below. These represent generalized but standard
methodologies employed in chemical laboratories.

Melting Point Determination

The melting point of a solid is a critical indicator of its purity.[4] Pure crystalline solids typically
exhibit a sharp melting point, while impurities lead to a depression and broadening of the
melting range.

Methodology:

o Sample Preparation: A small quantity of dry, powdered Carbobenzoxyglycylglycine is
packed into a capillary tube to a height of 2-3 mm.[5] The tube is then tapped gently to
ensure the sample is compact.[5]

o Apparatus: A calibrated melting point apparatus, such as a Mel-Temp or a Thiele tube, is
used. The capillary tube is placed in the heating block or oil bath of the apparatus.[6]
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Heating and Observation: The sample is heated at a steady and slow rate, typically 1-2 °C
per minute, especially when approaching the expected melting point.[7]

Data Recording: The temperature at which the first droplet of liquid appears is recorded as
the onset of melting. The temperature at which the entire sample becomes a clear liquid is
recorded as the completion of melting. The melting point is reported as this range.[5] For a
pure sample, this range is typically narrow.

Solubility Determination

Solubility is defined as the maximum concentration of a solute that can dissolve in a solvent at
a specific temperature to form a saturated solution.[8][9]

Methodology:

Equilibrium Method (Shake-Flask): An excess amount of solid Carbobenzoxyglycylglycine
is added to a known volume of the solvent (e.g., DMSO, Methanol, water) in a sealed
container.[10]

Agitation and Equilibration: The mixture is agitated at a constant temperature for a prolonged
period (typically 24-48 hours) to ensure that equilibrium is reached.[10]

Phase Separation: Once equilibrium is established, the undissolved solid is separated from
the saturated solution by filtration or centrifugation.[11]

Analysis: The concentration of Carbobenzoxyglycylglycine in the clear, saturated solution
is determined using a suitable analytical technique, such as UV-Vis spectroscopy, HPLC, or
by evaporating the solvent and weighing the residue.[12] The solubility is then expressed in
units such as g/L, mg/mL, or mol/L.

Logical Relationships: Synthesis of
Carbobenzoxyglycylglycine

The synthesis of Carbobenzoxyglycylglycine is a fundamental example of peptide chemistry,
illustrating the use of protecting groups to control reactivity. The carbobenzoxy (Cbz) group is
crucial for preventing the self-polymerization of glycine and directing the formation of the
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desired peptide bond.[1][13] The following diagram illustrates the logical workflow of its

synthesis.
4 Step 1: N-Protection )
Base
(e.g., NaOH)
Benzyl Chloroformate
(Cbz-Cl) >
Carbobenzoxyglycine
Protection (Cbz-Gly)

Glycine Peptide Bond Formation

N\ J

Step 2: Coupling

Carbobenzoxyglycylglycine
(Cbz-Gly-Gly)

Ve
Coupling Agent
(e.g., DCC/EDC)
Glycine

-

Click to download full resolution via product page

Caption: Synthetic pathway of Carbobenzoxyglycylglycine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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essential and advanced chemicals, empowering
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and industry.
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Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

6/6

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b103884?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

